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Compound of Interest

Compound Name: 2-Phenoxyethyl propionate
CAS No.: 23495-12-7
Cat. No.: B1207134

Get Quote

\ J

An In-depth Technical Guide to 2-Phenoxyethyl Propionate: Structure, Synthesis, and
Application

Introduction

2-Phenoxyethyl propionate (CAS No. 23495-12-7) is an aromatic ester valued for its unique
organoleptic properties.[1][2] As a member of the Aryl Alkyl Alcohol Simple Acid Esters
(AAASAE) structural group, it plays a significant role in the flavor and fragrance industries.[3]
This guide provides a comprehensive technical overview of its molecular structure, synthesis,
analytical characterization, and functional applications, intended for researchers, chemists, and
professionals in drug development and materials science. Its mild, sweet, fruity-floral aroma
makes it a versatile ingredient in a wide array of consumer products, from fine fragrances to
household goods.[4][5]

Chemical Structure and Physicochemical Properties

A thorough understanding of a molecule's function begins with its structure and physical
characteristics.

Nomenclature and Structural Formula
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o IUPAC Name: 2-phenoxyethyl propanoate[2]

o Common Synonyms: Phenoxyethyl propionate, Ethanol, 2-phenoxy-, propanoate, Ethylene
glycol monophenyl ether propionate[1][2]

e Molecular Formula: C11H1403[1]
e Molecular Weight: 194.23 g/mol [1][2]

The structure of 2-Phenoxyethyl propionate consists of a phenyl group linked via an ether
bond to an ethyl group, which is in turn esterified with propionic acid. This combination of an
aromatic ring, an ether linkage, and an ester functional group is crucial to its chemical behavior
and sensory profile.

Caption: 2D structure of 2-Phenoxyethyl propionate.

Physicochemical Data

The physical properties of 2-Phenoxyethyl propionate dictate its handling, formulation, and
performance characteristics. The data below is compiled from various chemical databases and
safety assessments.

Property Value Source
CAS Number 23495-12-7 [1]
Molecular Weight 194.23 g/mol [1]
Appearance Colorless clear liquid (est.) [41[6]
Boiling Point ~262 - 270 °C [11[4115]
Flash Point >93 °C (>200 °F) [1][4]
Specific Gravity ~1.080 @ 20°C [1114]
Water Solubility 283.6 mg/L (est.) [1]

logP (o/w) 2.26 - 2.6 (est.) [1]14]
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Synthesis Pathway: Fischer Esterification

The primary industrial synthesis of 2-Phenoxyethyl propionate is achieved through Fischer
esterification. This classic acid-catalyzed condensation reaction provides a direct and efficient
route to the target ester.

Reaction Principle and Causality

Fischer esterification involves the reaction of a carboxylic acid (propionic acid) with an alcohol
(2-phenoxyethanol) in the presence of a strong acid catalyst, typically sulfuric acid (H2SOa4) or
p-toluenesulfonic acid (PTSA). The catalyst's role is critical; it protonates the carbonyl oxygen
of the carboxylic acid, rendering the carbonyl carbon more electrophilic and thus more
susceptible to nucleophilic attack by the alcohol. This step is the mechanistic cornerstone of the
reaction, significantly increasing the reaction rate. The reaction is reversible, and to drive the
equilibrium towards the product side, water, a byproduct, is typically removed using a Dean-
Stark apparatus or by using an excess of one of the reactants.

Products
Reactants
Propionic Acid Reflux H+ Catalyst + 2-Phenoxyethyl Propionate
(CH3CH2COOH) | Reflux - \(&:9: H2S04)
A Water
2-Phenoxyethanol (H20)
(C6H50CH2CH20H) *

Click to download full resolution via product page

Caption: Fischer esterification of 2-Phenoxyethanol.

Experimental Protocol: A Self-Validating System

The following protocol describes a standard laboratory-scale synthesis. A self-validating system
is ensured by including purification steps that remove specific impurities and analytical checks
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to confirm product identity and purity.
e Reagent Setup:

o Equip a 250 mL round-bottom flask with a magnetic stirrer, a Dean-Stark apparatus, and a
reflux condenser.

o Charge the flask with 2-phenoxyethanol (0.5 mol), propionic acid (0.6 mol, 1.2
equivalents), and a catalytic amount of p-toluenesulfonic acid (0.01 mol). Using a slight
excess of the carboxylic acid helps shift the reaction equilibrium to favor ester formation.

o Add toluene (~50 mL) as an azeotropic solvent to facilitate the removal of water.
e Reaction Execution:

o Heat the mixture to reflux using a heating mantle. The toluene-water azeotrope will begin
to distill and collect in the Dean-Stark trap.

o Monitor the reaction progress by measuring the volume of water collected. The reaction is
considered complete when water no longer accumulates (theoretical yield of water is 0.5
mol or ~9 mL). This provides an in-process check on reaction completion.

o Work-up and Purification:
o Allow the reaction mixture to cool to room temperature.
o Transfer the mixture to a separatory funnel and wash sequentially with:

» Saturated sodium bicarbonate (NaHCOs) solution to neutralize the acid catalyst and
remove excess propionic acid. (Causality: The basic solution deprotonates the acids,
forming water-soluble salts).

= Water to remove any remaining salts.

» Brine (saturated NaCl solution) to reduce the solubility of the organic product in the
agueous layer and aid in separation.
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o Dry the organic layer over anhydrous magnesium sulfate (MgSOa), filter, and concentrate
the solvent using a rotary evaporator.

o Final Purification & Validation:

o Purify the crude product by vacuum distillation. The lower pressure reduces the boiling
point, preventing thermal degradation of the product.

o Collect the fraction boiling at the expected temperature for 2-Phenoxyethyl propionate.

o Confirm the identity and purity of the final product using GC-MS, FTIR, and NMR
spectroscopy. The expected outcome is a product with >98% purity as determined by Gas
Chromatography.[6]

Analytical Characterization and Structural
Elucidation

Confirming the molecular structure and purity of synthesized 2-Phenoxyethyl propionate is
essential. A combination of spectroscopic techniques provides a complete picture of the
molecule.

« Infrared (IR) Spectroscopy: Key for identifying functional groups. Expected characteristic
peaks include a strong C=0 stretch for the ester at ~1735 cm~1, C-O stretching vibrations for
the ether and ester groups in the 1250-1000 cm~1 region, and aromatic C-H stretches just
above 3000 cm~1.

o Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation
pattern. In GC-MS analysis, the molecular ion peak [M]* would be observed at m/z 194. Key
fragments would correspond to the loss of the propionyl group or cleavage at the ether
linkage.[2]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Offers detailed insight into the carbon-
hydrogen framework.

o H NMR: Would show distinct signals for the aromatic protons, the two methylene groups
of the ethyl chain (appearing as triplets due to coupling), the methylene group of the
propionate chain (a quartet), and the terminal methyl group (a triplet).
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o 13C NMR: Would display 11 unique carbon signals corresponding to the molecular formula,
with characteristic chemical shifts for the carbonyl carbon (~174 ppm), aromatic carbons
(110-160 ppm), and aliphatic carbons (10-70 ppm).[2]

Synthesis & Purification

Synthesized Product
(Crude 2-Phenoxyethyl Propionate)

Analy1 ical Workﬂow
GC- MS FTIR NMR (1H, 13C)
(Purity & MW) (Functional Groups) (Structural Backbone)
Validation
A 4

Structure Confirmed
& Purity Verified

Click to download full resolution via product page

Caption: Workflow for analytical validation.

Applications and Safety Profile

The specific arrangement of the ether and ester functionalities in 2-Phenoxyethyl propionate
gives it desirable properties for commercial use, primarily in fragrances.

Role in Fragrance and Flavors

2-Phenoxyethyl propionate is classified as a flavoring agent and fragrance ingredient.[2] Its
primary application is in perfumery, where it imparts a mild, sweet, floral (rosy), and fruity
character with woody or balsamic undertones.[4][5] It functions as:

» A Modifier: It blends seamlessly with other aroma chemicals to soften sharp edges and add
complexity to floral and fruity accords.[5]
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» ABlending Agent: It helps to harmonize different notes within a fragrance, creating a
smoother olfactory transition.

» AFixative: Due to its relatively high boiling point and molecular weight, it helps to reduce the
volatility of more fleeting top notes, increasing the overall tenacity and longevity of the
fragrance on the skin or fabric.[5]

It is widely used in fine fragrances, soaps, detergents, lotions, and other personal and home
care products.[2][5]

Safety and Toxicological Summary

The safety of 2-Phenoxyethyl propionate as a fragrance ingredient has been thoroughly
evaluated by the Research Institute for Fragrance Materials (RIFM).[1][7]

o Skin Sensitization: Based on existing data and read-across studies with structurally similar
compounds like 2-phenoxyethyl isobutyrate, it is not considered to be a skin sensitizer at
current use levels.[1]

« Genotoxicity: The weight of evidence from structural analysis and read-across materials
indicates no concern for genotoxic potential.[1]

» Phototoxicity: Analysis of its UV/Vis absorption spectra shows no significant absorbance in
the relevant range (290-700 nm), indicating it is not expected to be phototoxic or
photoallergenic.[1]

o Systemic Toxicity: Repeated dose and reproductive toxicity data are limited for the material
itself, but systemic exposure levels from fragrance use are well below the Threshold of
Toxicological Concern (TTC), supporting its safe use.[1]

Overall, the existing information supports the safe use of 2-Phenoxyethyl propionate as a
fragrance ingredient under its current declared levels of use.[1]

Conclusion

2-Phenoxyethyl propionate is a structurally well-defined molecule whose value is derived
from the synergistic interplay of its ether, ester, and aromatic moieties. Its synthesis via Fischer
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esterification is a robust and well-understood process, yielding a high-purity product verifiable
through standard analytical techniques. Its primary role as a versatile and safe fragrance
ingredient is supported by a favorable olfactory profile and a comprehensive safety
assessment, making it a staple component in the formulation of a wide range of consumer
products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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